3-fluoro-4-methoxy-N-(1-(tetrahydrofuran-2-carbonyl)indolin-6-yl)benzenesulfonamide

• IUPAC Name: 3-fluoro-4-methoxy-N-[1-(oxolane-2-carbonyl)-2,3-dihydroindol-6-yl]benzenesulfonamide
• InChI: InChI=1S/C20H21FN2O5S/c1-27-18-7-6-15(12-16(18)21)29(25,26)22-14-5-4-13-8-9-23(17(13)11-14)20(24)19-3-2-10-28-19/h4-7,11-12,19,22H,2-3,8-10H2,1H3
• InChI Key: LSOSEESYNFAMEA-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)S(=O)(=O)NC2=CC3=C(CCN3C(=O)C4CCCO4)C=C2)F
• Molecular Formula: C20H21FN2O5S
• Molecular Weight: 420.5 g/mol

Description

The compound is a complex organic molecule that includes several functional groups such as a fluoro group, a methoxy group, a carbonyl group, an indolin group, and a benzenesulfonamide group.

Synthesis Analysis

While specific synthesis methods for this compound are not available, indole derivatives and tetrahydrofuran derivatives have been synthesized in various ways.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of several functional groups. Each of these groups would contribute to the overall structure and properties of the molecule.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely be complex and depend on the specific conditions and reagents used. Indole derivatives are known to possess various biological activities.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be determined by its molecular structure. For example, the presence of a fluoro group could influence the compound’s reactivity and stability.

Scientific Research Applications

Anti-HIV Activity

Researchers have explored indole derivatives as potential anti-HIV agents. For example, novel indolyl and oxochromenyl xanthenone derivatives were studied for their anti-HIV-1 activity. .

Other Biological Activities

Indole derivatives exhibit a wide range of biological effects:

Mechanism of Action

The mechanism of action would depend on the specific biological or chemical context in which the compound is used. For example, many indole derivatives have shown various biological activities, including antiviral, anti-inflammatory, and anticancer activities.

Future Directions

Future research could explore the synthesis, properties, and potential applications of this compound. Given the biological activity of many indole derivatives, this compound could have potential uses in medical or pharmaceutical research.